Cas no 50594-35-9 (Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)-)

Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)- structure
50594-35-9 structure
Product Name:Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)-
CAS No:50594-35-9
MF:C13H8BrF3O
MW:317.101233482361
CID:364598
PubChem ID:71366524
Update Time:2025-04-19

Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-1-phenoxy-4-(trifluoromethyl)-
    • 2-bromo-1-phenoxy-4-(trifluoromethyl)benzene
    • DTXSID80789881
    • 50594-35-9
    • Inchi: 1S/C13H8BrF3O/c14-11-8-9(13(15,16)17)6-7-12(11)18-10-4-2-1-3-5-10/h1-8H
    • InChI Key: QWLRDUBEYHBLSI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=CC=1OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 315.97104
  • Monoisotopic Mass: 315.97106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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